Cas no 66113-31-3 ((2E)-3,7-dimethyloct-2-ene-1,8-diol)

• Product Name: (2E)-3,7-dimethyloct-2-ene-1,8-diol
• CAS No: 66113-31-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 1702896
• PubChem ID: 6442639
• Update Time: 2025-04-21

(2E)-3,7-dimethyloct-2-ene-1,8-diol Chemical and Physical Properties

Names and Identifiers

• (2E)-3,7-dimethyloct-2-ene-1,8-diol
• (E)-3,7-dimethyloct-2-ene-1,8-diol
• 2-Octene-1,8-diol, 3,7-dimethyl-, (E)-
• SCHEMBL1302183
• (e)-3,7-dimethyl-2-octene-1,8-diol
• 66113-31-3
• SCHEMBL1302478
• e-3,7-dimethyl-2-octen-1,8-diol

• Inchi： 1S/C10H20O2/c1-9(6-7-11)4-3-5-10(2)8-12/h6,10-12H,3-5,7-8H2,1-2H3/b9-6+
• InChI Key： ODQHVONZJQWKCN-RMKNXTFCSA-N
• SMILES： OCC(C)CCC/C(=C/CO)/C

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.9

Experimental Properties

• Density: 0.944
• Boiling Point: 275.6°C at 760 mmHg
• Flash Point: 124.2°C
• Refractive Index: 1.474
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols